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Compound of Interest

Compound Name: UCM 608

Cat. No.: B119978

For Researchers, Scientists, and Drug Development Professionals

Introduction

UCM-608, also known as 2-Phenylmelatonin, is a high-affinity, potent agonist for melatonin
receptors MT1 and MT2. Its high potency suggests its potential utility in various research
applications, particularly in animal models where the modulation of melatonergic pathways is
under investigation. These application notes provide a comprehensive overview of UCM-608
and protocols for its administration in animal models, based on available data for the
compound and structurally or functionally related melatonin agonists.

Physicochemical Properties and In Vitro Activity of
UCM-608

A summary of the key in vitro parameters for UCM-608 is presented in Table 1. This data
highlights the compound's high affinity and potency for both MT1 and MT2 receptors.

Table 1: In Vitro Activity of UCM-608 (2-Phenylmelatonin)
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Parameter Receptor Value Species Reference
pKi MT1 10.7 Human [1]
pKi MT2 10.4 Human [1]
EC50 (G protein

o MT1 65 pM Human [2]
activation)
EC50 (G protein

MT2 58 pM Human 2]

activation)

Melatonin Receptor Signaling Pathways

UCM-608 exerts its biological effects by activating MT1 and MT2 receptors, which are G-
protein coupled receptors (GPCRS). The primary signaling pathways modulated by these
receptors are summarized in the diagram below.
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Melatonin Receptor Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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